7-(2-ethoxyphenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one

• Molecular Formula: C18H14N4O2S
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 7-(2-ethoxyphenyl)-3-phenyl-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
• InChI: InChI=1S/C18H14N4O2S/c1-2-24-14-11-7-6-10-13(14)16-21-22-17(23)15(19-20-18(22)25-16)12-8-4-3-5-9-12/h3-11H,2H2,1H3
• InChI Key: PJSGWVAXHACMCK-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C2=NN3C(=O)C(=NN=C3S2)C4=CC=CC=C4

Description

7-(2-ethoxyphenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one, also known as EPTT, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. EPTT belongs to the class of thiadiazolo-triazinone derivatives, which have been reported to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, anti-bacterial, and anti-viral properties.

Mechanism of Action

The mechanism of action of 7-(2-ethoxyphenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is not fully understood. However, it has been reported to exhibit its biological activities by modulating various signaling pathways. This compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cancer cell growth. Moreover, this compound has been reported to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in the regulation of cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and enzymes, such as TNF-α, IL-1β, and COX-2. Moreover, this compound has been reported to induce apoptosis in cancer cells by activating the caspase cascade. This compound has also been shown to exhibit antibacterial and antifungal activity by disrupting the cell membrane integrity of bacteria and fungi.

Advantages and Limitations for Lab Experiments

7-(2-ethoxyphenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. Moreover, this compound exhibits potent biological activities at relatively low concentrations, making it an ideal compound for in vitro and in vivo studies. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its biological activities and mechanism of action are not fully understood. Moreover, this compound has not been extensively studied in animal models, and its toxicity profile is not well established.

Future Directions

There are several future directions for research on 7-(2-ethoxyphenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one. One potential avenue of research is to investigate its potential as an anti-cancer agent. This compound has been shown to inhibit the growth of various cancer cell lines, and further studies are needed to determine its efficacy in animal models. Another potential direction is to investigate its potential as an anti-inflammatory agent. This compound has been shown to exhibit potent anti-inflammatory activity, and further studies are needed to determine its efficacy in animal models of inflammation. Moreover, further studies are needed to determine the toxicity profile and pharmacokinetics of this compound in animal models.

Synthesis Methods

The synthesis of 7-(2-ethoxyphenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one involves the reaction of 2-ethoxybenzohydrazide with thiosemicarbazide in the presence of phosphorous oxychloride to yield this compound. The reaction mechanism involves the formation of a thiosemicarbazone intermediate, which undergoes cyclization in the presence of phosphorous oxychloride to yield the final product.

Scientific Research Applications

7-(2-ethoxyphenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anti-inflammatory, anti-cancer, anti-bacterial, and anti-viral properties. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. Moreover, this compound has been reported to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and enzymes. This compound has also been shown to exhibit antibacterial and antifungal activity against various strains of bacteria and fungi.